Cas no 2171583-59-6 (3-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynoylpiperazin-1-yl}propanoic acid)

• Product Name: 3-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynoylpiperazin-1-yl}propanoic acid
• CAS No: 2171583-59-6
• MF: C₂₇H₂₉N₃O₅
• MW: 475.53626704216
• CID: 5999781
• PubChem ID: 165543846
• Update Time: 2025-08-04

3-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynoylpiperazin-1-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynoylpiperazin-1-yl}propanoic acid
• 3-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynoyl]piperazin-1-yl}propanoic acid
• 2171583-59-6
• EN300-1485087

• Inchi： 1S/C27H29N3O5/c1-2-7-24(26(33)30-16-14-29(15-17-30)13-12-25(31)32)28-27(34)35-18-23-21-10-5-3-8-19(21)20-9-4-6-11-22(20)23/h1,3-6,8-11,23-24H,7,12-18H2,(H,28,34)(H,31,32)
• InChI Key： XRZSGCIVLOBRBV-UHFFFAOYSA-N
• SMILES： O(C(NC(CC#C)C(N1CCN(CCC(=O)O)CC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 475.21072103g/mol
• Monoisotopic Mass: 475.21072103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 793
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 99.2Ų

Additional information on 3-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynoylpiperazin-1-yl}propanoic acid

3-{4-[2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynoyl]piperazin-1-yl}propanoic acid

The compound 3-{4-[2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynoyl]piperazin-1-yl}propanoic acid, with CAS number 2171583-59-6, is a complex organic molecule that has garnered significant attention in the field of organic chemistry and drug discovery. This compound is characterized by its unique structure, which includes a piperazine ring, a fluorenylmethoxycarbonyl (Fmoc) group, and an alkyne moiety. The combination of these functional groups makes it a versatile building block for various applications in medicinal chemistry.

The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the amine functionality during the synthesis of this compound. The presence of the alkyne moiety introduces additional reactivity, enabling the formation of various bioisosteres and click chemistry derivatives. Recent studies have highlighted the potential of this compound as a precursor for the development of bioactive molecules targeting specific biological pathways.

One of the most notable aspects of this compound is its ability to undergo click chemistry reactions, particularly the copper-catalyzed azide–alkyne cycloaddition (CuAAC). This reactivity has been exploited in the synthesis of macrocyclic compounds and complex architectures, which are of great interest in drug design. Researchers have demonstrated that derivatives of this compound can serve as scaffolds for creating libraries of potential drug candidates with diverse biological activities.

In addition to its synthetic versatility, this compound has been investigated for its potential in targeted drug delivery systems. The alkyne moiety allows for the incorporation of imaging agents or targeting ligands, making it a promising candidate for use in nanomedicine and theranostics. Recent advancements in click chemistry have further enhanced its utility in these applications, enabling precise control over the assembly of multifunctional nanoparticles.

The piperazine ring, a common structural motif in pharmaceuticals, contributes to the compound's ability to form hydrogen bonds and interact with biological targets. This feature has been leveraged in the design of inhibitors for various enzymes and receptors. For instance, derivatives of this compound have shown potential as kinase inhibitors, which are critical in the treatment of cancer and other diseases.

Moreover, the fluorenylmethoxycarbonyl group not only serves as a protecting group but also imparts fluorescent properties to the molecule. This characteristic has been utilized in fluorescence-based assays to study molecular interactions and track drug delivery systems in vivo. Recent studies have explored the use of this compound as a fluorescent probe for monitoring cellular processes, further expanding its applicability in biomedical research.

In summary, 3-{4-[2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynoyl]piperazin-1-y}propanoic acid is a multifaceted compound with significant potential in organic synthesis and drug discovery. Its unique structure, reactivity, and functional groups make it an invaluable tool for researchers aiming to develop innovative therapeutic agents and diagnostic tools.